Dilithium phenylbenzene

• CAS No.: 7360-83-0
• Molecular Formula: C12H8Li2
• Molecular Weight: 166.1 g/mol
• IUPAC Name: dilithium;phenylbenzene
• InChI: InChI=1S/C12H8.2Li/c1-3-7-11(8-4-1)12-9-5-2-6-10-12;;/h3-10H;;/q-2;2*+1
• InChI Key: BZQGJSVGUOSCJI-UHFFFAOYSA-N
• Canonical SMILES: [Li+].[Li+].C1=CC(=CC=[C-]1)C2=CC=[C-]C=C2

Description

Dilithium phenylbenzene is an organometallic compound with the molecular formula C12H8Li2. It consists of a phenylbenzene core with two lithium atoms attached. This compound is known for its unique properties and reactivity, making it a valuable reagent in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Dilithium phenylbenzene can be synthesized through the reaction of phenylbenzene with lithium metal. The reaction typically occurs in an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The process involves the following steps:

• Dissolve phenylbenzene in anhydrous ether.
• Add lithium metal to the solution.
• Stir the mixture at room temperature until the reaction is complete.

The reaction can be represented as:

$$\text{C}_6\text{H}_5\text{C}_6\text{H}_5 + 2\text{Li} \rightarrow \text{C}_6\text{H}_5\text{C}_6\text{H}_5\text{Li}_2$$C6​H5​C6​H5​+2Li→C6​H5​C6​H5​Li2​

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and controlled environments to ensure the purity and yield of the product. The reaction conditions, such as temperature and solvent, are optimized to achieve maximum efficiency.

Chemical Reactions Analysis

Types of Reactions

Dilithium phenylbenzene undergoes various types of reactions, including:

Oxidation: Reacts with oxygen to form lithium oxide and phenylbenzene.

Reduction: Can be reduced to phenylbenzene by reacting with reducing agents.

Substitution: Undergoes electrophilic substitution reactions with halogens and other electrophiles.

Common Reagents and Conditions

Oxidation: Oxygen or air, typically at room temperature.

Reduction: Reducing agents such as hydrogen gas or lithium aluminum hydride.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst like iron(III) chloride.

Major Products Formed

Oxidation: Lithium oxide and phenylbenzene.

Reduction: Phenylbenzene.

Substitution: Halogenated phenylbenzene derivatives.

Scientific Research Applications

Dilithium phenylbenzene has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce lithium atoms into aromatic compounds.

Biology: Investigated for its potential use in biological assays and as a precursor for biologically active molecules.

Medicine: Explored for its potential in drug development and as a building block for pharmaceutical compounds.

Industry: Utilized in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of dilithium phenylbenzene involves the interaction of the lithium atoms with other molecules. The lithium atoms act as nucleophiles, attacking electrophilic centers in other compounds. This reactivity is due to the high electropositivity of lithium, which allows it to form strong bonds with electronegative atoms.

Comparison with Similar Compounds

Similar Compounds

Dilithium butadiene: Another organo-lithium compound with similar reactivity.

Lithium phenylacetylene: Contains a lithium atom attached to a phenylacetylene group.

Lithium naphthalene: Features a lithium atom bonded to a naphthalene ring.

Uniqueness

Dilithium phenylbenzene is unique due to its phenylbenzene core, which provides distinct electronic and steric properties. This uniqueness makes it a valuable reagent in synthetic chemistry, offering different reactivity patterns compared to other organo-lithium compounds.